Cas no 114153-80-9 (5-[(5-amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol)

• Product Name: 5-[(5-amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol
• CAS No: 114153-80-9
• MF: C₉H₁₅ClN₄O
• MW: 230.694600343704
• CID: 2612428
• PubChem ID: 293303
• Update Time: 2025-04-21

5-[(5-amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(5-amino-6-chloropyrimidin-4-yl)amino]pentan-1-ol
• DTXSID90303658
• NSC159711
• NSC-159711
• 114153-80-9

• Inchi： 1S/C9H15ClN4O/c10-8-7(11)9(14-6-13-8)12-4-2-1-3-5-15/h6,15H,1-5,11H2,(H,12,13,14)
• InChI Key： FVSTUIFFPGEDSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NCCCCCO)N

Computed Properties

• Exact Mass: 230.0934388Da
• Monoisotopic Mass: 230.0934388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.1Ų